Cas no 1356600-78-6 (Tert-butyl 2-hydroxy-4-nitrobenzoate)

• Product Name: Tert-butyl 2-hydroxy-4-nitrobenzoate
• CAS No: 1356600-78-6
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• MDL: MFCD27937090
• CID: 4696564
• Update Time: 2023-08-15

Tert-butyl 2-hydroxy-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-hydroxy-4-nitrobenzoate
• 2-Hydroxy-4-nitro-benzoic acid tert-butyl ester
• Tert-butyl 2-hydroxy-4-nitrobenzoate

• MDL： MFCD27937090
• Inchi： 1S/C11H13NO5/c1-11(2,3)17-10(14)8-5-4-7(12(15)16)6-9(8)13/h4-6,13H,1-3H3
• InChI Key： MNCYASOVEQTTRC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1O)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 3.7
• Topological Polar Surface Area: 92.4